4,5-Dichloro-2-(3-phenyl-2-propenyl)-3(2H)-pyridazinone

• Molecular Formula: C13H10Cl2N2O
• Molecular Weight: 281.13 g/mol
• IUPAC Name: 4,5-dichloro-2-(3-phenylprop-2-enyl)pyridazin-3-one
• InChI: InChI=1S/C13H10Cl2N2O/c14-11-9-16-17(13(18)12(11)15)8-4-7-10-5-2-1-3-6-10/h1-7,9H,8H2
• InChI Key: MOHRVMMQMHNDHP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CCN2C(=O)C(=C(C=N2)Cl)Cl

Description

4,5-Dichloro-2-(3-phenyl-2-propenyl)-3(2H)-pyridazinone is a useful research compound. Its molecular formula is C13H10Cl2N2O and its molecular weight is 281.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 16.5 g (100 mmoles) of 4,5-dichloro-3(2H)-pyridazinone and 150 g (163 mmoles) of anhydrous potassium carbonate in 100 ml of anhydrous dimethylformamide a solution of 16.8 g (110 mmoles) of 3-phenyl-2-propenyl chloride in 5 ml of anhydrous dimethylformamide is dropped under stirring and cooling at a temperature below 15° C. The reaction mixture is stirred at room temperature for a day and poured onto 600 ml of water under stirring. The separated crystals are filtered, washed with water, dried and optionally purified by treating with aluminium oxide in a benzene solution. Thus 24.9 g (89%) of the desired compound are obtained. M.p.: 98°-99° C.